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Compound of Interest

Compound Name: 2,3-Dichloro-2-butene

Cat. No.: B073511

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3-dichloro-2-butene, a
chlorinated alkene of interest in synthetic organic chemistry. The document details its chemical
properties, stereocisomers, potential synthetic routes, and known reactivity. This guide is
intended to serve as a valuable resource for researchers and professionals in drug
development and related scientific fields.

Chemical Identity and Properties

2,3-Dichloro-2-butene exists as two geometric isomers: (E)-2,3-dichloro-2-butene and
(2)-2,3-dichloro-2-butene. The Chemical Abstracts Service (CAS) numbers for these isomers
are crucial for their unambiguous identification in research and commerce.

Table 1: CAS Numbers and Nomenclature for 2,3-Dichloro-2-butene Isomers

Isomer IUPAC Name Synonyms CAS Number
(E)-2,3-dichlorobut-2- trans-2,3-dichloro-2-

(E) 1587-29-7[1][2]
ene butene

(2)-2,3-dichlorobut-2- cis-2,3-dichloro-2-
(2 1587-26-4[1][3]
ene butene
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A summary of the key physicochemical properties for the isomeric mixture and individual
isomers, where available, is presented in Table 2. These properties are essential for designing
and executing synthetic protocols and for understanding the compound's behavior in various
chemical environments.

Table 2: Physicochemical Properties of 2,3-Dichloro-2-butene

Mixture/Unspecifie

Property (E)-lsomer (Z)-lIsomer d

Molecular Formula C4HeCl2 CaHeCl2 CaHeCI2[1][2][3]

Molecular Weight 124.99 g/mol 124.99 g/mol 124.99 g/mol [1][2][3]

Boiling Point 115-3.18°C (rough 115-3.18°C (rough 97-99 °C (680 mmHg)
estimate) estimate) [4]

Melting Point -27.02°C (estimate) -27.02°C (estimate) Not available

Density 1.1416 g/cm3 1.1618 g/cm3 Not available

Refractive Index 1.4582 1.4590 Not available

Synthesis of 2,3-Dichloro-2-butene

The stereoselective synthesis of the (E) and (Z) isomers of 2,3-dichloro-2-butene is of primary
interest for their application in stereospecific reactions. The most direct conceptual approach
involves the electrophilic addition of chlorine to 2-butyne.

Experimental Protocol: Electrophilic Addition of
Chlorine to 2-Butyne

This protocol describes a general method for the stereospecific synthesis of (E)- and (2)-2,3-
dichloro-2-butene. The reaction proceeds via a cyclic chloronium ion intermediate, and the
stereochemical outcome is determined by the anti-addition of the chloride ion.[5][6]

Objective: To synthesize (E)- and (2)-2,3-dichloro-2-butene from 2-butyne.

Materials:
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2-Butyne

Chlorine (Cl2)

An inert aprotic solvent (e.g., dichloromethane, carbon tetrachloride)
Standard glassware for gas handling and reactions at controlled temperatures

Apparatus for product purification (e.g., distillation setup)

Procedure:

In a three-necked round-bottom flask equipped with a gas inlet tube, a thermometer, and a
condenser, dissolve 2-butyne in an appropriate volume of an inert, dry aprotic solvent.

Cool the reaction mixture to a desired temperature (e.g., 0 °C) using an ice bath to control
the exothermicity of the reaction.

Slowly bubble a stream of chlorine gas through the stirred solution. The rate of addition
should be carefully controlled to prevent excessive temperature increases and side
reactions.

Monitor the reaction progress by techniques such as gas chromatography (GC) or thin-layer
chromatography (TLC) to determine the consumption of the starting material.

Upon completion of the reaction, cease the chlorine flow and allow the reaction mixture to
warm to room temperature.

Purge the reaction mixture with an inert gas (e.g., nitrogen) to remove any unreacted
chlorine.

The crude product mixture, containing both (E)- and (2)-2,3-dichloro-2-butene, can be
purified by fractional distillation under reduced pressure. The separation of the isomers may
be challenging due to their similar boiling points.

Expected Outcome: The electrophilic addition of one equivalent of chlorine to 2-butyne is

expected to yield a mixture of (E)- and (Z2)-2,3-dichloro-2-butene. The anti-addition
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mechanism dictates that the initial product will be the (E)-isomer. Further reaction with a
second equivalent of chlorine would lead to the formation of 2,2,3,3-tetrachlorobutane.[7]

Logical Relationship of Synthesis:

Cl2 Cyclic Chloronium Ion Intermediate Cl- (anti-addition) »{ (E)-2,3-Dichloro-2-butene Cl2 »-{ 2,2,3,3-Tetrachlorobutane

v

2-Butyne

Click to download full resolution via product page

Caption: Synthesis of 2,3-dichloro-2-butene from 2-butyne.

Potential Synthetic Routes and Related Reactions

While the direct chlorination of 2-butyne is the most straightforward conceptual route, other
methods, such as the dehydrochlorination of tetrachlorobutanes, could also be envisioned for
the synthesis of 2,3-dichloro-2-butene.

Dehydrochlorination of Tetrachlorobutanes

The elimination of hydrogen chloride from a suitable tetrachlorobutane precursor could
potentially yield 2,3-dichloro-2-butene. For instance, the dehydrochlorination of 2,2,3,3-
tetrachlorobutane would be a direct route.

Hypothetical Reaction Pathway:

Base (e.g., KOH) -

2,2,3,3-Tetrachlorobutane 2,3-Dichloro-2-butene

Click to download full resolution via product page
Caption: Hypothetical dehydrochlorination to 2,3-dichloro-2-butene.

Chemical Reactivity and Potential Applications

The reactivity of 2,3-dichloro-2-butene is dictated by the presence of the carbon-carbon
double bond and the two chlorine atoms. These features make it a potential building block in
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organic synthesis.

Electrophilic Addition Reactions

The double bond in 2,3-dichloro-2-butene can undergo electrophilic addition reactions. For
example, further chlorination leads to the formation of 2,2,3,3-tetrachlorobutane.[7]

Nucleophilic Substitution Reactions

The chlorine atoms in 2,3-dichloro-2-butene are vinylic and generally less reactive towards
nucleophilic substitution compared to allylic or alkyl halides. However, under specific
conditions, they might be displaced by strong nucleophiles.

Applications in Drug Development

Currently, there is a lack of direct evidence in the scientific literature for the use of 2,3-
dichloro-2-butene as a key intermediate in the synthesis of pharmaceutical compounds.
However, other dichlorobutene isomers, such as 1,4-dichloro-2-butene, have been utilized as
building blocks in medicinal chemistry. The unique stereochemistry and electronic properties of
2,3-dichloro-2-butene suggest its potential as a scaffold for the synthesis of novel bioactive
molecules. Further research is required to explore its utility in this area.

Conclusion

This technical guide has summarized the available information on 2,3-dichloro-2-butene,
focusing on its chemical identity, synthesis, and potential reactivity. While detailed experimental
protocols for its stereoselective synthesis are not readily available in the public domain, the
electrophilic addition of chlorine to 2-butyne provides a logical and well-established mechanistic
pathway. The potential of 2,3-dichloro-2-butene as a building block in organic synthesis,
particularly in the context of drug discovery, remains an area ripe for exploration. The data and
diagrams presented herein are intended to provide a solid foundation for researchers and
professionals interested in the chemistry and applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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